2,4-Dichloro-3-methylaniline
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to 2,4-Dichloro-3-methylaniline, such as 2-chloro-4-methylaniline and 2,6-diiodo-4-methylaniline, involves various chemical reactions including halogenation and methylation. For instance, the synthesis of 2,6-diiodo-4-methylaniline was optimized to achieve a 75% yield by dissolving 4-methylaniline in acetic acid and adding KI-KIO3 under specific conditions (Kou Xiao-yan, 2011).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been extensively studied through experimental and theoretical methods. Vibrational spectroscopy and ab initio calculations have been employed to investigate the molecular structure, providing insights into the optimized geometric parameters and the influence of substituents on the vibrational modes (M. Karabacak, D. Karagöz, M. Kurt, 2009).
Chemical Reactions and Properties
The chemical reactions involving this compound derivatives are characterized by their reactivity in various organic synthesis processes. Palladium-catalyzed synthesis methods have been developed to produce various derivatives, indicating the compound's versatility in forming new chemical bonds and structures (Komal Rizwan et al., 2021).
Physical Properties Analysis
The physical properties of this compound derivatives, such as 2-chloro-4-methylaniline, have been analyzed through spectroscopic methods, revealing detailed information on vibrational spectra and molecular structure. These analyses provide valuable data on the compound's physical characteristics, including bond lengths and angles (V. Arjunan, S. Mohan, 2009).
Chemical Properties Analysis
Investigations into the chemical properties of this compound and its derivatives focus on their reactivity, molecular interactions, and potential applications in synthesis. For example, the study of 4-chloro-2-methylaniline provided insights into the impact of substitutions on the benzene structure and analyzed molecular interactions between substitutions, highlighting the compound's chemical behavior and potential reactivity (S. Ramalingam, S. Periandy, 2011).
Scientific Research Applications
Environmental Impact and Toxicity Studies
The environmental impact and toxicity of chlorophenols, including compounds similar to 2,4-Dichloro-3-methylaniline, have been extensively reviewed. Chlorophenols, which share structural similarities with this compound, are known to exert moderate toxic effects on mammalian and aquatic life. Their toxicity to fish upon long-term exposure can be considerable. The persistence of these compounds in the environment can vary depending on the presence of biodegradable microflora, with some conditions leading to moderate to high persistence, particularly for compounds like 3-chlorophenol. Despite their moderate bioaccumulation potential, chlorophenols' strong organoleptic effects are notable (Krijgsheld & Gen, 1986).
Molecular Biology and Future Research Directions
Recent scientometric analyses have highlighted the rapid advancements in the field of toxicology and mutagenicity of chlorinated herbicides like 2,4-Dichlorophenoxyacetic acid, a compound related to this compound. These studies emphasize the importance of focusing future research on molecular biology aspects, particularly gene expression and the assessment of exposure in human or vertebrate bioindicators. The degradation studies of pesticides also emerge as a crucial area for future research. This approach aims to fill the existing knowledge gaps and guide the direction of new research efforts in understanding the environmental and health impacts of such compounds (Zuanazzi et al., 2020).
Environmental Persistence and Eco-toxicological Effects
Mechanism of Action
Target of Action
2,4-Dichloro-3-methylaniline is a synthetic intermediate used in the production of various chemical compounds It’s known that anilines, in general, can interact with various biological targets depending on their specific substitutions and functional groups .
Mode of Action
The compound is likely to interact with its targets through electrophilic aromatic substitution reactions, a common mechanism for anilines . This involves the nitration of the aromatic ring, followed by the conversion of the nitro group to an amine, and finally a halogenation .
Biochemical Pathways
Given its chemical structure, it may be involved in the synthesis of other complex organic compounds, potentially affecting various biochemical pathways depending on the final product .
Result of Action
Safety data sheets indicate that the compound may cause irritation and could be harmful if inhaled, or if it comes in contact with skin or is swallowed .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a tightly closed container in a dry place, and preferably refrigerated . These conditions help maintain the stability of the compound and prevent degradation.
Safety and Hazards
2,4-Dichloro-3-methylaniline is considered hazardous . Safety measures include handling in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes . In case of contact, flush eyes with plenty of water for at least 15 minutes and flush skin with plenty of water while removing contaminated clothing and shoes .
properties
IUPAC Name |
2,4-dichloro-3-methylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2N/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOYMVHMUBKHXLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Cl)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066541 | |
Record name | Benzenamine, 2,4-dichloro-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4066541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19853-79-3 | |
Record name | 2,4-Dichloro-3-methylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19853-79-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dichloro-m-toluidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019853793 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 2,4-dichloro-3-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, 2,4-dichloro-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4066541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichloro-m-toluidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.413 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-DICHLORO-M-TOLUIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RP2TBX3D98 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.